AN5777

• Molecular Formula: C19H17N3O2
• Molecular Weight: 319.4 g/mol
• InChI: InChI=1S/C19H17N3O2/c1-12-6-5-8-14-10-16(13(2)21-18(12)14)19(24)22-20-11-15-7-3-4-9-17(15)23/h3-11,23H,1-2H3,(H,22,24)/b20-11+
• InChIKey: ARBAVLNDKREMOX-RGVLZGJSSA-N

AN5777: Non-IMiD GSPT1 Degrader

AN5777 (CAS: 491586-42-6) is a small-molecule GSPT1 (G1 to S phase transition 1) degrader that functions via the ubiquitin-proteasome system (UPS) [1]. Identified through computer-assisted virtual screening and bioassay, AN5777 possesses a non-IMiD acylhydrazone scaffold [1]. This compound binds recombinant cereblon (CRBN) to induce GSPT1 degradation, resulting in dose-dependent G1 phase arrest and apoptosis, with demonstrated antiproliferative activity against acute myeloid leukemia (AML) cell lines [1].

Degrader Class Non-IMiD acylhydrazone

Mechanism CRBN-dependent GSPT1 degradation

Model Context Hematological cell lines (reported)

• [1] Zhang, S., et al. Identification of novel GSPT1 degraders by virtual screening and bioassay. European Journal of Medicinal Chemistry, 2024, 273, 116524. View Source

AN5777 Differentiation from IMiD Degraders

GSPT1 degraders are not a homogenous class; their therapeutic utility is profoundly influenced by their chemical scaffold and resulting degradation kinetics. Most clinically advanced GSPT1 degraders, such as CC-90009, are derived from immunomodulatory imide drug (IMiD) scaffolds [1]. A major limitation of IMiD-based molecules is the emergence of acquired resistance, often driven by CRBN mutations or alterations in downstream protein expression [1]. Consequently, the structural uniformity of IMiD-derived compounds limits their long-term efficacy and applicability in resistant disease settings. AN5777, as a non-IMiD acylhydrazone compound, operates through a distinct CRBN-binding modality, offering a potential pathway to circumvent IMiD-related resistance mechanisms and providing a differentiated tool for probing GSPT1 biology in models where IMiD-based degraders have failed [1].

AN5777 (Non-IMiD)

IMiD Degrader

Chemical scaffold

Acylhydrazone; no glutarimide

Glutarimide-containing (e.g., CC-90009, pomalidomide)

CRBN engagement mode

Distinct pharmacophore; may engage CRBN differently

Conserved glutarimide CRBN-binding motif

Resistance profile context

Not described in IMiD resistance literature

Clinical resistance mechanisms reported for IMiD class

• [1] Zhang, S., et al. Identification of novel GSPT1 degraders by virtual screening and bioassay. European Journal of Medicinal Chemistry, 2024, 273, 116524. View Source

AN5777 Comparative Evidence

Non-IMiD vs. Glutarimide Scaffold

AN5777 is a non-IMiD acylhydrazone compound, which distinguishes it from the majority of GSPT1 degraders currently in clinical development that are derived from immunomodulatory imide drug (IMiD) scaffolds [1]. This structural divergence is significant because resistance to IMiD-based therapies, such as lenalidomide and pomalidomide, is a well-documented clinical challenge often associated with CRBN mutations [1]. While direct functional comparison data against IMiD-resistant models is not yet available for AN5777, its distinct chemical scaffold provides a foundational differentiation point and a rationale for its use in exploring GSPT1 degradation in IMiD-resistant contexts.

Scaffold class

Class-level inference

Acylhydrazone; no glutarimide

vs. Glutarimide-based (IMiD)

Distinct chemical class enables exploration of GSPT1 degradation independent of the IMiD pharmacophore; may influence resistance profiling.

Structural classification; not a potency metric.

Evidence Dimension	Chemical Scaffold
Target Compound Data	Non-IMiD acylhydrazone scaffold
Comparator Or Baseline	IMiD-based scaffold (e.g., lenalidomide, CC-90009 derivatives)
Quantified Difference	Qualitative difference: Non-IMiD vs. IMiD scaffold
Conditions	Chemical structure analysis

Why This Matters

The non-IMiD scaffold of AN5777 positions it as a valuable tool to study GSPT1 degradation biology in systems where IMiD-based compounds have failed due to resistance, addressing a critical gap in the current GSPT1 degrader chemical space.

• [1] Zhang, S., et al. Identification of novel GSPT1 degraders by virtual screening and bioassay. European Journal of Medicinal Chemistry, 2024, 273, 116524. View Source

CRBN Binding Validation

In cellular assays, AN5777 exhibited antiproliferative activity against two AML cell lines: U937 and OCI-AML-2, with IC50 values of 4.49 µM and 2.64 µM, respectively [1]. This establishes a clear activity profile in specific leukemia models. For comparison, a highly potent lenalidomide derivative GSPT1 degrader, compound 9q, was reported to have an IC50 of 0.019 µM against U937 cells, which is over 230-fold more potent than AN5777 in this specific cell line [2]. Conversely, the clinical candidate CC-90009 demonstrates a range of IC50 values from 0.003 to 0.075 µM across various AML cell lines, representing potency that is 1-3 orders of magnitude greater than AN5777 [3]. While AN5777 is less potent than these optimized, clinical-stage candidates, its activity confirms functional GSPT1 degradation and provides a distinct, less potent baseline that can be advantageous for mechanistic studies where complete target ablation is not desired or for combination studies.

CRBN binding

Head-to-head

AN5777: Binds recombinant CRBN [confirmed]

AN5782: Direct CRBN binding not equivalently established

Reported E3 ligase recruitment validates ubiquitin-proteasome degradation mechanism; supports selection for MOA studies.

Recombinant CRBN binding assay.

Evidence Dimension	Antiproliferative activity (IC50)
Target Compound Data	U937 cells: 4.49 µM; OCI-AML-2 cells: 2.64 µM
Comparator Or Baseline	Compound 9q (U937 cells): 0.019 µM; CC-90009 (AML cell lines): 0.003-0.075 µM
Quantified Difference	AN5777 is ~236-fold less potent than compound 9q in U937 cells and 1-3 orders of magnitude less potent than CC-90009 across AML lines.
Conditions	Cell viability assay (e.g., MTT or CCK-8) in U937 and OCI-AML-2 cell lines

Why This Matters

The defined, moderate potency of AN5777 makes it a valuable reference compound for SAR studies, a control in degrader development, or for applications where a partial GSPT1 degradation profile is preferred over the profound and rapid degradation induced by highly potent clinical candidates.

• [1] Zhang, S., et al. Identification of novel GSPT1 degraders by virtual screening and bioassay. European Journal of Medicinal Chemistry, 2024, 273, 116524. View Source
• [2] Wei, Y., et al. Discovery of new Lenalidomide derivatives as potent and selective GSPT1 degraders. European Journal of Medicinal Chemistry, 2023, 258, 115613. View Source
• [3] Surka, C., et al. CC-90009, a novel cereblon E3 ligase modulator, targets acute myeloid leukemia blasts and leukemia stem cells. Blood, 2021, 137(5), 661-677. View Source

OCI-AML-2 Antiproliferative Potency

The mechanism of action for AN5777 has been partially elucidated. It binds recombinant CRBN and induces GSPT1 degradation via the ubiquitin-proteasome system [1]. Crucially, its antiproliferative effect is dependent on both CRBN and GSPT1, as confirmed by knockout studies [1]. This mechanism is consistent with other molecular glue degraders like CC-90009, which also relies on CRBN to target GSPT1 [2]. However, the specific degradation kinetics, ternary complex formation, and selectivity profile of AN5777 across the proteome remain to be fully characterized in comparison to more advanced molecules. This mechanistic validation confirms AN5777 is a functional GSPT1 degrader, not a general cytotoxic agent, making it a specific probe for the GSPT1 degradation pathway.

OCI-AML-2 IC50

Cross-study comparable

2.64 μM

CC-90009 range: 3–75 nM

Micromolar potency supports dose-response study design in target validation; potency context differs from clinical-stage leads.

Cell viability assay; OCI-AML-2 model.

Evidence Dimension	Mechanistic dependence on CRBN and GSPT1
Target Compound Data	Cytotoxicity is CRBN- and GSPT1-dependent; binds recombinant CRBN.
Comparator Or Baseline	CC-90009: Binds CRBN to induce GSPT1 degradation; cytotoxicity is CRBN- and GSPT1-dependent.
Quantified Difference	Qualitative similarity in mechanism; quantitative differences in binding affinity and degradation efficiency are likely but not yet reported.
Conditions	CRBN and GSPT1 knockout cell lines; recombinant protein binding assays.

Why This Matters

Confirmation of a specific, target-dependent mechanism ensures that AN5777 can be used as a reliable chemical probe for studying GSPT1-dependent biology, and it distinguishes the compound from non-specific cytotoxic agents that may be mistakenly pursued in screening campaigns.

• [1] Zhang, S., et al. Identification of novel GSPT1 degraders by virtual screening and bioassay. European Journal of Medicinal Chemistry, 2024, 273, 116524. View Source
• [2] Surka, C., et al. CC-90009, a novel cereblon E3 ligase modulator, targets acute myeloid leukemia blasts and leukemia stem cells. Blood, 2021, 137(5), 661-677. View Source

AN5777 Validated GSPT1 Applications

Non-IMiD Scaffold Validation

Given its non-IMiD acylhydrazone scaffold, AN5777 serves as an excellent starting point for medicinal chemistry campaigns aimed at developing novel GSPT1 degraders that circumvent IMiD resistance. Researchers can use AN5777 as a reference compound to benchmark the activity of newly synthesized analogs, with its defined IC50 values (4.49 µM in U937 cells [2]) and CRBN-dependent mechanism [1] providing a clear baseline for SAR analysis. This is particularly relevant for groups seeking to diversify beyond the crowded IMiD chemical space.

CRBN-Dependent Degradation Studies

The distinct chemical structure of AN5777 makes it a valuable tool for biological investigations in cell lines or models that have developed resistance to IMiD-based GSPT1 degraders [1]. Since its mechanism of action is still CRBN-dependent but may involve a different binding mode, AN5777 can be used to dissect the molecular determinants of resistance and to evaluate whether a non-IMiD approach can restore sensitivity in these challenging contexts.

Hematological Antiproliferative Assays

In high-throughput or high-content screening campaigns for new GSPT1 degraders, AN5777 can be employed as a positive control with moderate potency (IC50 in the low micromolar range [2]). Its use as a control helps validate assay sensitivity and provides a benchmark to differentiate highly potent hits (e.g., compounds with IC50 < 100 nM [3][4]) from weaker ones. This tiered approach improves the quality of hit triage and reduces false positives from non-specific cytotoxic compounds.

Application

Selection Property

Validation Focus

Non-IMiD Scaffold SAR Studies

Non-glutarimide scaffold context

CRBN binding and degradation mechanism review

CRBN-Dependent Degradation MOA

Reported CRBN-dependent activity

Ubiquitination kinetics and ternary complex formation

Hematological Cell-Model Studies

Cell-model antiproliferative profile

Viability, cell cycle, and apoptosis endpoints

IMiD vs Non-IMiD Benchmarking

Chemotype-comparative context

Scaffold-dependent pharmacology and resistance profiling

• [1] Zhang, S., et al. Identification of novel GSPT1 degraders by virtual screening and bioassay. European Journal of Medicinal Chemistry, 2024, 273, 116524. View Source
• [2] Zhang, S., et al. Identification of novel GSPT1 degraders by virtual screening and bioassay. European Journal of Medicinal Chemistry, 2024, 273, 116524. View Source
• [3] Wei, Y., et al. Discovery of new Lenalidomide derivatives as potent and selective GSPT1 degraders. European Journal of Medicinal Chemistry, 2023, 258, 115613. View Source
• [4] Surka, C., et al. CC-90009, a novel cereblon E3 ligase modulator, targets acute myeloid leukemia blasts and leukemia stem cells. Blood, 2021, 137(5), 661-677. View Source